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Compound of Interest

Compound Name: Bis(4-fluorophenyl)methanamine
CAS No.: 55095-27-7
Cat. No.: B3037701
Get Quote
. J

Executive Summary & Compound Profile

Bis(4-fluorophenyl)methanamine (CAS: 55095-27-7), also known as 4,4'-
difluorobenzhydrylamine, is a critical diarylmethylamine scaffold.[1][2] It serves as a primary
intermediate in the synthesis of antihistamines, calcium channel blockers (e.g., piperazine
derivatives related to Flunarizine), and novel CNS-active agents.[1][2]

Unlike its non-fluorinated analog (benzhydrylamine), the presence of para-fluorine atoms
confers increased metabolic stability and lipophilicity, making it a high-value target in medicinal
chemistry.[1][2] This guide details three distinct synthesis pathways, ranging from industrial-
scale reductive amination to high-purity laboratory sequences.[1][2]
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Property Data
IUPAC Name 1,1-Bis(4-fluorophenyl)methanamine
CAS Number 55095-27-7

Molecular Formula

Molecular Weight 219.23 g/mol

Key Precursor 4,4'-Difluorobenzophenone (CAS 345-92-6)

Strategic Synthesis Pathways
Pathway A: The Leuckart-Wallach Protocol (Industrial
Standard)

Best for: Large-scale production, cost-efficiency, robust tolerance for moisture.[1][2]

The Leuckart-Wallach reaction is the most direct route to convert 4,4'-difluorobenzophenone to
the corresponding amine.[1][2] It utilizes ammonium formate (or formamide) as both the
nitrogen source and the reducing agent.[1][2]

Mechanism of Action

The reaction proceeds via the formation of an

-formyl intermediate, which requires harsh hydrolysis to yield the free amine.[1][2] The high
temperature drives the equilibrium forward by distilling off water and ammonia.[1][2]
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Figure 1: Mechanistic flow of the Leuckart-Wallach synthesis targeting the primary amine.[1][2]
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Experimental Protocol

Reagents: Mix 4,4'-difluorobenzophenone (1.0 eq) with Ammonium Formate (4.0 eq).
Alternatively, use Formamide (5.0 eq) with Formic Acid (1.0 eq).[1]

Reaction: Heat the mixture in a round-bottom flask equipped with a distillation head.

o Critical Step: Raise temperature to 180-190°C. Water and ammonia will distill off.[1][2]
Maintain this temperature for 4—6 hours until the ketone is consumed (monitor by
TLC/HPLC).

Hydrolysis: Cool the mixture to ~100°C. Add 6N HCI (excess) carefully. Reflux the biphasic
mixture for 4 hours to cleave the

-formyl group.
Workup:

o Cool to room temperature (RT). The product may precipitate as the hydrochloride salt.[1]

[2]
o Wash the acidic aqueous layer with Ether/DCM to remove unreacted ketone.[1][2]
o Basify the aqueous layer with 20% NaOH to pH >12.[1][2]
o Extract the free amine with Dichloromethane (

).[1][2] Dry over

and concentrate.

Purification: Distillation under high vacuum or recrystallization of the HCI salt from
Ethanol/Ether.[1][2]

Pathway B: The Oxime Reduction Route (High Purity
Lab Scale)

Best for: Laboratory synthesis requiring high purity, avoiding high-temperature sublimation

issues.[1]
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This two-step sequence offers milder conditions and often higher purity profiles than the
Leuckart method, as it avoids the formation of difficult-to-hydrolyze side products.[1][2]

Workflow Logic

o Condensation: Quantitative conversion of ketone to oxime.[1][2]

e Reduction: Chemoselective reduction of the C=N bond.[1][2]
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Figure 2: Stepwise conversion via the Oxime intermediate.

Experimental Protocol

Step 1: Oxime Formation

¢ Dissolve 4,4'-difluorobenzophenone (10 mmol) in Ethanol (20 mL).
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e Add Hydroxylamine Hydrochloride (15 mmol) and Pyridine (15 mmol) or Sodium Acetate.

o Reflux for 2—3 hours.

e Pour into ice water. Filter the white precipitate (Oxime).[1][2] Yield is typically >95%.[1][2][3]

Step 2: Zinc-Acetic Acid Reduction (Method A)

Suspend the Oxime (5 mmol) in Glacial Acetic Acid (15 mL).

Add Zinc dust (20 mmol) portion-wise while cooling (exothermic).

Stir at RT for 12 hours.

Filter off Zinc residues.[1][2] Basify filtrate with NaOH. Extract with Ethyl Acetate.[1][2]
Alternative Step 2: Catalytic Hydrogenation (Method B)

e Dissolve Oxime in Methanol/Ammonia.[1]

o Add Raney Nickel or 10% Pd/C.[1][2]

o Hydrogenate at 3-5 bar (50 psi) at RT for 6 hours.

« Filter catalyst and concentrate.[1][2] This method yields the cleanest product.[1][2]

Pathway C: The Azide Sequence (Via Benzhydrol)

Best for: Introducing isotopic labels (

) or when starting from the alcohol (Bis(4-fluorophenyl)methanol).[1][2]

e Chlorination: React Bis(4-fluorophenyl)methanol with Thionyl Chloride (

) to form the Benzhydryl Chloride.

o Substitution: React Chloride with Sodium Azide (

) in DMF to form the Azide.
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o Safety Note: Azides are potentially explosive.[1][2] Keep molecular weight/azide ratio high;
this substrate is relatively safe due to high mass.[1][2]

o Staudinger Reduction: React Azide with Triphenylphosphine (

) followed by water to yield the amine.[1][2]

Comparative Analysis

Leuckart-Wallach Oxime Reduction Azide Sequence
Parameter
(Pathway A) (Pathway B)[1][2] (Pathway C)
Overall Yield 60-75% 80-90% 70-85%
Moderate (Loss of Lower (Loss of
Atom Economy , Good
) )
N High (Industrial Moderate (Solvent Low (Safety
Scalability ) ] ]
preferred) intensive) constraints)
) ] Moderate (Requires High (Crystalline )
Purity Profile ] ) i High
hydrolysis) intermediates)
High Temp ( Hydrogen gas / Zinc Azide
Key Hazard

Q) waste toxicity/explosion risk

Safety & Handling (E-E-A-T)

e Fluorine Chemistry: While the C-F bond is stable, avoid extremely strongly basic conditions
at high temperatures (

C) to prevent nucleophilic aromatic substitution (defluorination).[1]

e Amine Storage: Bis(4-fluorophenyl)methanamine readily absorbs

from the air to form carbamates.[1][2] Store under inert atmosphere (Argon/Nitrogen) or as
the HCI salt.
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e Leuckart Pressure: The Leuckart reaction generates ammonia and

gas.[1][2] Ensure the apparatus is open to a scrubber or properly vented to prevent pressure
buildup.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3037701/docs#advanced-synthesis-protocols-bis-4-
fluorophenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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